Cas no 2227699-68-3 (tert-butyl N-{2-[(1R)-1-aminoethyl]-5-bromophenyl}carbamate)

• Product Name: tert-butyl N-{2-[(1R)-1-aminoethyl]-5-bromophenyl}carbamate
• CAS No: 2227699-68-3
• MF: C₁₃H₁₉BrN₂O₂
• MW: 315.206162691116
• CID: 6326785
• PubChem ID: 165622392
• Update Time: 2025-05-19

tert-butyl N-{2-[(1R)-1-aminoethyl]-5-bromophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2227699-68-3
• EN300-1888345
• tert-butyl N-{2-[(1R)-1-aminoethyl]-5-bromophenyl}carbamate

• Inchi： 1S/C13H19BrN2O2/c1-8(15)10-6-5-9(14)7-11(10)16-12(17)18-13(2,3)4/h5-8H,15H2,1-4H3,(H,16,17)/t8-/m1/s1
• InChI Key： DRBTTZSXFUSYJF-MRVPVSSYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)[C@@H](C)N

Computed Properties

• Exact Mass: 314.06299g/mol
• Monoisotopic Mass: 314.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-[(1R)-1-aminoethyl]-5-bromophenyl}carbamate

Introduction to Tert-butyl N-{2-[(1R)-1-aminoethyl]-5-bromophenyl}carbamate (CAS No. 2227699-68-3)

Tert-butyl N-{2-[(1R)-1-aminoethyl]-5-bromophenyl}carbamate, identified by its CAS number 2227699-68-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and utility in drug development. The structural framework of this molecule incorporates a tert-butyl group, a bromophenyl ring, and an (1R)-1-aminoethyl side chain, each contributing to its unique chemical properties and potential applications.

The tert-butyl group is a well-known tert-butyl carbamate moiety, which is often employed in pharmaceuticals due to its ability to enhance metabolic stability and improve pharmacokinetic profiles. This group is particularly valuable in preventing unwanted hydrolysis and degradation of active pharmaceutical ingredients (APIs), thereby extending the shelf life and efficacy of drug formulations. The presence of the bromophenyl ring further enriches the molecular structure, introducing electrophilic centers that can participate in various chemical reactions, including cross-coupling reactions, which are pivotal in modern synthetic organic chemistry.

Moreover, the (1R)-1-aminoethyl side chain adds a chiral element to the molecule, making it a potential candidate for enantioselective drug design. Chirality plays a crucial role in pharmacology, as different enantiomers of a compound can exhibit distinct biological activities. The (R) configuration of the aminoethyl group suggests that this compound may exhibit specific stereoselective interactions with biological targets, which could be exploited for targeted drug delivery and enhanced therapeutic outcomes.

Recent advancements in medicinal chemistry have highlighted the importance of carbamate-based compounds in addressing various therapeutic challenges. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules, including protease inhibitors, kinase inhibitors, and other bioactive agents. The structural features of Tert-butyl N-{2-[(1R)-1-aminoethyl]-5-bromophenyl}carbamate make it a versatile building block for designing novel pharmacophores with improved binding affinity and selectivity.

In particular, the bromophenyl moiety has been extensively studied for its potential in developing antiviral and anticancer agents. The bromine atom provides a handle for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at specific positions on the phenyl ring, enabling the creation of structurally diverse derivatives with tailored biological properties.

The aminoethyl side chain not only introduces chirality but also serves as a nucleophilic center that can participate in condensation reactions with carbodiimides or acid chlorides to form amides or ureas. These functionalities are commonly found in bioactive molecules and can be further modified to enhance solubility, bioavailability, or target specificity. The tert-butyl carbamate group at the nitrogen position provides stability against hydrolysis while allowing for selective cleavage under specific conditions, making this compound adaptable for various synthetic strategies.

Recent studies have demonstrated the utility of carbamate derivatives in modulating enzyme activity and receptor binding. For instance, carbamates have been shown to inhibit proteases by forming covalent bonds with catalytic residues, thereby blocking enzymatic activity. This mechanism has been exploited in the development of antiviral drugs targeting viral proteases and in anticancer agents designed to inhibit key enzymes involved in tumor growth and progression.

The structural complexity of Tert-butyl N-{2-[(1R)-1-aminoethyl]-5-bromophenyl}carbamate also allows for exploration of its potential as a prodrug or a precursor for enzyme-catalyzed activation. Prodrugs are inactive or less active forms of a drug that are converted into their active form within the body through enzymatic or chemical processes. By designing prodrugs based on carbamate structures, it may be possible to improve drug delivery systems, reduce toxicity, and enhance therapeutic efficacy.

Additionally, the chiral nature of this compound opens avenues for studying enantioselective synthesis and catalysis. Enantioselective methods enable the production of one enantiomer over another with high precision, which is crucial for developing drugs with optimal pharmacological profiles. The use of chiral auxiliaries or catalysts can facilitate enantioselective transformations at various stages of synthesis, leading to highly pure enantiomerically enriched products.

In conclusion,Tert-butyl N-{2-[(1R)-1-aminoethyl]-5-bromophenyl}carbamate (CAS No. 2227699-68-3) represents a promising candidate for further exploration in pharmaceutical research and development. Its unique structural features—comprising a tert-butyl group, a bromophenyl ring, and an (1R)-1-aminoethyl side chain—endow it with versatile chemical properties that can be leveraged for designing novel therapeutics targeting various diseases. The integration of recent advances in synthetic organic chemistry and medicinal biology underscores its potential as an intermediate or building block for next-generation drug candidates.